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aminoacetate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of Octyl 2-aminoacetate Hydrochloride, a
key intermediate in pharmaceutical and organic synthesis. We will delve into its molecular
characteristics, synthesis, and potential applications, offering insights grounded in established
scientific principles.

Core Molecular Attributes

Octyl 2-aminoacetate Hydrochloride, also known by synonyms such as Glycine N-octyl ester
hydrochloride, is a chemical compound derived from the amino acid glycine and the alcohol
octanol.[1] It is typically encountered as a white crystalline powder that is soluble in water.[1]

Molecular Structure

The molecular structure of Octyl 2-aminoacetate Hydrochloride consists of an octyl ester of
glycine, with a hydrochloride salt formed at the amino group. This structure imparts both
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lipophilic (the octyl chain) and hydrophilic (the amino and carboxyl groups) characteristics to
the molecule, making it a versatile building block in organic synthesis.

Molecular Structure of Octyl 2-aminoacetate Hydrochloride

Caption: Molecular structure of Octyl 2-aminoacetate Hydrochloride.

Molecular Formula and Weight

The molecular formula for Octyl 2-aminoacetate Hydrochloride is C10H22CINO2.[2] Based on
this formula, the molecular weight is calculated to be 223.74 g/mol .[1][2][3]

Property Value

Molecular Formula C10H22CINO2
Molecular Weight 223.74 g/mol [1][2][3]
CAS Number 39540-30-2[1][2][3]

Physicochemical Properties and Synthesis

Understanding the physical and chemical properties of a compound is crucial for its application
in research and development.

hvsicochemical

Property Value Source
Melting Point 66-72°C [1]
Boiling Point 243.5°C at 760 mmHg [11[2]
Flash Point 108.5°C [1]
Appearance White crystalline powder [1]

Synthesis Pathway

Octyl 2-aminoacetate Hydrochloride is synthesized from the precursor molecules glycine
and octanol.[1] A common method involves the esterification of glycine with octanol in the
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presence of an acid catalyst, followed by the formation of the hydrochloride salt.

Synthesis Workflow
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Octyl 2-aminoacetate Hydrochloride.

Applications in Research and Development

The unique structure of Octyl 2-aminoacetate Hydrochloride makes it a valuable
intermediate in several areas of chemical synthesis.

Pharmaceutical and Agrochemical Intermediate

This compound serves as a crucial building block in the synthesis of various pharmaceuticals
and agrochemicals.[1] Its bifunctional nature allows for further chemical modifications at both
the amino and ester groups, enabling the construction of more complex molecules.

Organic Synthesis

In the realm of organic synthesis, Octyl 2-aminoacetate Hydrochloride can be utilized as a
mild and selective reagent.[1] For instance, it can be employed in peptide synthesis, where the
amino group can be coupled with other amino acids or peptides. The octyl ester can serve as a
protecting group for the carboxylic acid, which can be selectively removed under specific
conditions. This is analogous to how other amino acid esters, like glycine ethyl ester
hydrochloride, are used in peptide chemistry.[4]
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Surfactant Applications

Due to its amphiphilic nature, possessing both a hydrophobic octyl chain and a hydrophilic
head, Octyl 2-aminoacetate Hydrochloride has potential applications as a surfactant in
various formulations, including personal care and household products.[1]

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling
Octyl 2-aminoacetate Hydrochloride. It is recommended to handle it in a well-ventilated area
and use appropriate personal protective equipment. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.[1]

Conclusion

Octyl 2-aminoacetate Hydrochloride is a versatile chemical intermediate with a well-defined
molecular structure and weight. Its utility in the synthesis of pharmaceuticals, agrochemicals,
and other organic compounds is rooted in its bifunctional nature. A thorough understanding of
its properties is essential for its effective and safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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